Cas no 1343578-27-7 (2-(butan-2-yl)-4-chlorothieno2,3-dpyrimidine)

• Product Name: 2-(butan-2-yl)-4-chlorothieno2,3-dpyrimidine
• CAS No: 1343578-27-7
• MF: C₁₀H₁₁ClN₂S
• MW: 226.725739717484
• CID: 5713855
• PubChem ID: 63717199
• Update Time: 2025-06-08

2-(butan-2-yl)-4-chlorothieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS013027759
• 1343578-27-7
• EN300-1267770
• 2-(butan-2-yl)-4-chlorothieno[2,3-d]pyrimidine
• Thieno[2,3-d]pyrimidine, 4-chloro-2-(1-methylpropyl)-
• 2-(butan-2-yl)-4-chlorothieno2,3-dpyrimidine

• Inchi： 1S/C10H11ClN2S/c1-3-6(2)9-12-8(11)7-4-5-14-10(7)13-9/h4-6H,3H2,1-2H3
• InChI Key： UZWBCUZNRMQDOB-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CSC2=NC(C(C)CC)=N1

Computed Properties

• Exact Mass: 226.0331472g/mol
• Monoisotopic Mass: 226.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• pka: 0.81±0.40(Predicted)

Additional information on 2-(butan-2-yl)-4-chlorothieno2,3-dpyrimidine

2-(Butan-2-yl)-4-Chlorothieno[2,3-d]pyrimidine: A Comprehensive Overview

2-(Butan-2-yl)-4-chlorothieno[2,3-d]pyrimidine (CAS No. 1343578-27-7) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 2-(butan-2-yl)-4-chlorothieno[2,3-d]pyrimidine consists of a thienopyrimidine core with a butyl substituent at the 2-position and a chlorine atom at the 4-position. The thienopyrimidine scaffold is a privileged structure in drug discovery, often associated with high binding affinity and selectivity towards various biological targets. The presence of the butyl and chlorine substituents further modulates the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of 2-(butan-2-yl)-4-chlorothieno[2,3-d]pyrimidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by targeting key viral enzymes, making it a promising candidate for the development of antiviral drugs.

In addition to its antiviral properties, 2-(butan-2-yl)-4-chlorothieno[2,3-d]pyrimidine has also shown significant anticancer activity. A 2020 study published in Cancer Research demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that 2-(butan-2-yl)-4-chlorothieno[2,3-d]pyrimidine could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 2-(butan-2-yl)-4-chlorothieno[2,3-d]pyrimidine have also been investigated to assess its potential as a therapeutic agent. Preclinical studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life, which are crucial factors for its clinical development. Furthermore, toxicity studies have indicated that 2-(butan-2-yl)-4-chlorothieno[2,3-d]pyrimidine is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In terms of synthetic accessibility, 2-(butan-2-yl)-4-chlorothieno[2,3-d]pyrimidine can be synthesized using a multi-step process involving several key reactions. One common approach involves the condensation of 4-chloropyrimidinone with an appropriate thioether followed by alkylation with butyl bromide. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The future prospects for 2-(butan-2-yl)-4-chlorothieno[2,3-d]pyrimidine are promising. Ongoing research is focused on further elucidating its mechanism of action and optimizing its pharmacological properties to enhance its therapeutic potential. Additionally, efforts are being made to develop prodrugs and analogs that can improve the compound's bioavailability and reduce potential side effects.

In conclusion, 2-(butan-2-yl)-4-chlorothieno[2,3-d]pyrimidine (CAS No. 1343578-27-7) is a promising compound with diverse biological activities and potential applications in antiviral and anticancer therapy. Its unique molecular structure and favorable pharmacokinetic properties make it an attractive candidate for further development in drug discovery programs. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in medicinal chemistry.